Cas no 1807101-80-9 (2,5-Bis(trifluoromethyl)-3-bromobenzoic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid
• CAS No: 1807101-80-9
• MF: C₉H₃BrF₆O₂
• MW: 337.013343095779
• CID: 4970424
• Update Time: 2025-06-09

2,5-Bis(trifluoromethyl)-3-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid

• Inchi： 1S/C9H3BrF6O2/c10-5-2-3(8(11,12)13)1-4(7(17)18)6(5)9(14,15)16/h1-2H,(H,17,18)
• InChI Key： UNSYWSJZKVNDCM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid

Introduction to 2,5-Bis(trifluoromethyl)-3-bromobenzoic Acid (CAS No. 1807101-80-9)

2,5-Bis(trifluoromethyl)-3-bromobenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. With the CAS number 1807101-80-9, this compound is recognized for its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromine and trifluoromethyl substituents in its benzene ring confers distinct electronic and steric characteristics, making it a valuable building block for further chemical modifications.

The compound's structure consists of a benzoic acid core, which is a well-established scaffold in medicinal chemistry, modified by two trifluoromethyl groups at the 2- and 5-positions and a bromine atom at the 3-position. This arrangement enhances its reactivity and affinity for biological targets, positioning it as a promising candidate for drug discovery initiatives. The trifluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.

In recent years, the demand for fluorinated compounds in pharmaceutical development has surged due to their favorable pharmacokinetic properties. 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid exemplifies this trend, as it serves as a versatile precursor for synthesizing novel therapeutic agents targeting various diseases. Researchers have leveraged its framework to develop inhibitors of enzymes involved in cancer metabolism, such as tyrosine kinases and proteases. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid is its utility in constructing heterocyclic derivatives. By incorporating this compound into cyclic structures, scientists can explore new chemical spaces with enhanced binding properties. For instance, studies have demonstrated its role in generating substituted pyrimidines and quinolines, which exhibit potent activity against infectious diseases and inflammatory disorders. The bromine substituent at the 3-position is particularly useful for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functional groups while maintaining structural integrity.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for developing advanced crop protection agents. Fluorinated benzoic acids are known to possess improved resistance to degradation under environmental stress, making them ideal candidates for formulations designed to enhance agricultural productivity. Current research focuses on optimizing synthetic routes to produce 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid on an industrial scale while maintaining high purity standards.

Advances in computational chemistry have further accelerated the exploration of 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid's applications. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These simulations highlight the compound's potential as a scaffold for developing small-molecule inhibitors with high selectivity and efficacy. Additionally, green chemistry principles have been integrated into synthetic methodologies to minimize environmental impact while maximizing yield.

The pharmaceutical industry's emphasis on precision medicine has spurred interest in fluorinated compounds like 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid, as they can be tailored to meet specific therapeutic needs. By fine-tuning their structural features, researchers can develop targeted therapies that address unmet medical demands more effectively. Collaborative efforts between academia and industry are driving innovation in this space, with several companies investing in proprietary libraries containing derivatives of this compound.

Looking ahead, the future prospects of 2,5-Bis(trifluoromethyl)-3-bromobenzoic acid appear promising as new synthetic strategies and applications emerge. The integration of artificial intelligence into drug discovery processes is expected to further enhance its utility by predicting novel molecular interactions and optimizing synthetic pathways. As research continues to uncover its potential across multiple domains, this compound is poised to play a pivotal role in advancing chemical biology and material science.